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Cat. No.: B560143

For Research Use Only. Not for use in diagnostic procedures.

Abstract

A-419259 trihydrochloride is a potent, second-generation pyrrolo-pyrimidine inhibitor of the Src
family of non-receptor tyrosine kinases (SFKs).[1][2] It demonstrates high selectivity for SFKs,
which are key regulators of various cellular processes, including proliferation, differentiation,
motility, and adhesion.[1] Dysregulation of SFK signaling is implicated in the progression of
several cancers. This document provides a detailed protocol for an in vitro kinase assay to
determine the inhibitory activity of A-419259 trihydrochloride using the ADP-Glo™ Kinase
Assay, and summarizes its inhibitory constants (ICso) against various kinases.

Introduction

The Src family of kinases (SFKs) are crucial transducers of extracellular signals, playing a
pivotal role in signal transduction downstream of receptor tyrosine kinases, G-protein coupled
receptors, and integrins. Their activation initiates signaling cascades that influence fundamental
cellular functions.[1] A-419259 trihydrochloride has been identified as a potent inhibitor of
several SFK members, including Src, Lck, Lyn, and Hck.[3][4][5] This makes it a valuable tool
for studying SFK-mediated signaling pathways and a potential candidate for therapeutic
development. The following application note details a robust and reliable in vitro method to
guantify the inhibitory potency of A-419259 trihydrochloride.
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Data Presentation

The inhibitory activity of A-419259 trihydrochloride against a panel of kinases is summarized in
Table 1. The half-maximal inhibitory concentration (ICso) is a measure of the inhibitor's potency.

Kinase ICs0 (NM) Family

Hck 0.43 Src Family

Lck <3 Src Family

Lyn <3 Src Family

Src 9 Src Family
c-Abl 3000 Abl Family
PKC >33,000 Ser/Thr Kinase

Table 1: ICso values of A-419259 trihydrochloride against a panel of kinases. Data compiled
from multiple sources.[3][4]

Signaling Pathway

SFKs are integral components of numerous signaling pathways. A simplified representation of
a generic SFK signaling pathway is depicted below. Upon activation by upstream signals (e.g.,
growth factor receptors), SFKs phosphorylate downstream substrates, initiating cascades that
regulate key cellular processes.
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In Vitro Kinase Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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